Cas no 2229572-10-3 ((1H-indol-5-yl)methanesulfonamide)

• Product Name: (1H-indol-5-yl)methanesulfonamide
• CAS No: 2229572-10-3
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6599653
• PubChem ID: 18767595
• Update Time: 2025-10-24

(1H-indol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1H-indol-5-yl)methanesulfonamide
• EN300-1989282
• SCHEMBL1650589
• 5-(sulfamoylmethyl)indole
• 2229572-10-3

• Inchi： 1S/C9H10N2O2S/c10-14(12,13)6-7-1-2-9-8(5-7)3-4-11-9/h1-5,11H,6H2,(H2,10,12,13)
• InChI Key： XMBRLURMRGTDJK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C=CN2)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (1H-indol-5-yl)methanesulfonamide

Recent Advances in the Study of (1H-indol-5-yl)methanesulfonamide and Its Implications for Drug Development

The compound (1H-indol-5-yl)methanesulfonamide, with the CAS number 2229572-10-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole core and methanesulfonamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of interest in recent research has been the exploration of (1H-indol-5-yl)methanesulfonamide's role as a modulator of specific biological pathways. Studies have demonstrated its ability to interact with certain enzymes and receptors, making it a candidate for targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on a particular kinase involved in tumor growth, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, researchers have also investigated the synthetic pathways and structural modifications of (1H-indol-5-yl)methanesulfonamide to enhance its bioavailability and efficacy. A recent paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, which could facilitate its further development and scale-up for clinical trials. These advancements are critical for overcoming the challenges associated with the compound's physicochemical properties and ensuring its suitability for pharmaceutical use.

Another significant aspect of the research on (1H-indol-5-yl)methanesulfonamide involves its pharmacokinetic and toxicological profiling. Preliminary in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its safety profile. While the compound has shown favorable pharmacokinetic properties in animal models, further studies are needed to assess its long-term toxicity and potential side effects in humans. These findings are essential for guiding the next steps in its development as a therapeutic agent.

In conclusion, (1H-indol-5-yl)methanesulfonamide (CAS: 2229572-10-3) represents a promising candidate for drug development, with recent research underscoring its therapeutic potential and providing valuable insights into its mechanism of action, synthetic optimization, and pharmacokinetic properties. Continued investigation into this compound is warranted to fully realize its clinical applications and address the remaining challenges in its development. The ongoing research efforts in this area hold great promise for advancing the field of chemical biology and contributing to the discovery of novel therapeutics.